Cas no 1834-27-1 (6-chloro-4-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-chloro-4-methyl-2,3-dihydropyridazin-3-one
• CAS No: 1834-27-1
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD13659416
• CID: 144887
• PubChem ID: 164886
• Update Time: 2025-11-07

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methylpyridazin-3(2H)-one
• 3(2H)-Pyridazinone, 6-chloro-4-methyl-
• 3-Chlor-6-oxo-5-methyl-1,6-dihydro-pyridazin
• 6-Chlor-4-methyl-2H-pyridazin-3-on
• 6-chloro-4-methyl-2H-pyridazin-3-one
• 6-chloro-4-methylpyridazin-3-ol
• 3-chloro-5-methyl-1H-pyridazin-6-one
• 6-Chloro-4-methyl-3(2H)-pyridazinone
• VCFUTDUJFGHTKM-UHFFFAOYSA-N
• 3(2H)-Pyridazinone, 6-chloro-4-methyl- (9CI)
• NSC113474
• 6-Chloro-3-hydroxy-4-met
• 6-chloro-4-methyl-2,3-dihydropyridazin-3-one
• 1834-27-1
• DTXSID40171420
• CS-W018803
• MFCD13659416
• AMY25056
• 6-Chloro-3-hydroxy-4-methylpyridazine
• AKOS016008981
• AKOS022634170
• NSC-113474
• 6-Chloro-4-methyl-3(2H)-pyridazinone #
• SY275727
• A880825
• SCHEMBL956710
• PB41481
• AS-20047
• BAA83427
• NSC 113474
• O11576
• 1849390-26-6
• DTXCID1093911
• 3(2H)-Pyridazinone, 6-chloro-4-methyl-(9CI)

• MDL： MFCD13659416
• Inchi： 1S/C5H5ClN2O/c1-3-2-4(6)7-8-5(3)9/h2H,1H3,(H,8,9)
• InChI Key： VCFUTDUJFGHTKM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(NN=1)=O

Computed Properties

• Exact Mass: 144.00900
• Monoisotopic Mass: 144.009041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.608
• PSA: 45.75000
• LogP: 0.73170

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones